1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone

• IUPAC Name: 1-[4-(2-bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone
• InChI: InChI=1S/C17H28N2O2/c20-17(12-15-2-1-9-21-15)19-7-5-18(6-8-19)16-11-13-3-4-14(16)10-13/h13-16H,1-12H2
• InChI Key: IXRZZWNCVDJBGC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CC(=O)N2CCN(CC2)C3CC4CCC3C4
• Molecular Formula: C17H28N2O2
• Molecular Weight: 292.4 g/mol

Description

1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone, commonly known as Bicuculline, is a potent antagonist of the neurotransmitter gamma-aminobutyric acid (GABA). This compound is widely used in scientific research to study the mechanisms of action of GABA and its receptors. Bicuculline is synthesized using various methods, and the biochemical and physiological effects of this compound have been extensively studied.

Mechanism of Action

Bicuculline is a competitive antagonist of the 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone receptor. It binds to the 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone-A receptor and prevents the binding of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone, thus inhibiting the inhibitory effects of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone on the central nervous system. This results in the enhancement of excitatory neurotransmission, leading to increased neuronal activity.
Biochemical and physiological effects:
Bicuculline has several biochemical and physiological effects. It enhances the release of excitatory neurotransmitters, such as glutamate, resulting in increased neuronal activity. Bicuculline also increases the release of dopamine, which is involved in reward and motivation. In addition, bicuculline has been shown to enhance the release of acetylcholine, which is involved in memory and learning.

Advantages and Limitations for Lab Experiments

Bicuculline has several advantages and limitations for lab experiments. One advantage is that it is a potent and selective antagonist of the 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone receptor, making it an ideal tool to study the effects of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone antagonism. However, bicuculline has a short half-life and is rapidly metabolized, limiting its duration of action. In addition, bicuculline has been shown to have off-target effects on other receptors, such as the glycine receptor, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of Bicuculline. One direction is the development of more potent and selective 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone antagonists, which may have fewer off-target effects. Another direction is the study of the effects of bicuculline on other neurotransmitter systems, such as the serotonin and dopamine systems. Finally, the use of bicuculline in animal models of neurological and psychiatric disorders, such as epilepsy and anxiety, may provide valuable insights into the underlying mechanisms of these disorders.

Synthesis Methods

Bicuculline can be synthesized using several methods, including the reaction of piperazine with 2-bicyclo[2.2.1]heptanone, followed by the reaction with oxalyl chloride and 2-methyltetrahydrofuran. Another method involves the reaction of piperazine with 2-bicyclo[2.2.1]heptanone, followed by the reaction with oxalyl chloride and 1,4-dioxane. Both methods result in the formation of Bicuculline with good yields.

Scientific Research Applications

Bicuculline is widely used in scientific research to study the mechanisms of action of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone and its receptors. It is used as a tool to study the effects of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone antagonism on the central nervous system. Bicuculline is also used to study the role of 1-[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-2-(oxolan-2-yl)ethanone in various physiological processes, including memory, learning, and anxiety.